Cas no 2680811-12-3 (3-methyl-3-{methyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: 3-methyl-3-{methyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2680811-12-3
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5649940
• PubChem ID: 165909325
• Update Time: 2025-06-14

3-methyl-3-{methyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273535
• 3-methyl-3-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• 2680811-12-3
• 3-methyl-3-{methyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C10H17NO4/c1-5-6-15-9(14)11(4)10(2,3)7-8(12)13/h5H,1,6-7H2,2-4H3,(H,12,13)
• InChI Key： VHVVWQNRMXCREZ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C)C(C)(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-methyl-3-{methyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Comprehensive Overview of 3-methyl-3-{methyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2680811-12-3)

The compound 3-methyl-3-{methyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2680811-12-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a carbamate linkage and a butanoic acid backbone, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its role in drug discovery and sustainable chemistry, aligning with current trends in green synthesis and precision medicine.

One of the key features of 3-methyl-3-{methyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid is its functional group diversity, which allows for selective modifications. The presence of a prop-2-en-1-yloxy group enables click chemistry applications, a hot topic in modern bioconjugation and material science. This property is particularly relevant for researchers exploring targeted drug delivery systems or biocompatible polymers, addressing frequent search queries like "advanced drug carriers" and "biodegradable materials."

In the context of pharmaceutical intermediates, CAS No. 2680811-12-3 has garnered attention for its potential in protease inhibitor development. Proteases are critical targets in antiviral therapies and cancer treatment, areas where users often search for "novel enzyme inhibitors" or "small molecule therapeutics." The compound's steric hindrance and hydrogen bonding capabilities may enhance binding affinity, a subject of interest in computational chemistry and molecular docking studies.

From a synthetic perspective, 3-methyl-3-{methyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid exemplifies the shift toward atom-efficient reactions. Its synthesis likely involves urethane formation and carboxylic acid protection, techniques frequently discussed in forums on "step-saving synthetic routes" or "eco-friendly catalysis." These methods align with the growing demand for cost-effective and environmentally benign processes, reflecting broader industry priorities.

Analytical characterization of this compound typically employs NMR spectroscopy and mass spectrometry, tools central to queries like "structure elucidation techniques." Its chiral center (if present) could also make it relevant to asymmetric synthesis discussions, a trending subtopic in organic chemistry circles. Furthermore, its logP and solubility profiles are of practical importance for formulators searching for "API solubility enhancers" or "excipient compatibility."

In agrochemical contexts, derivatives of 3-methyl-3-{methyl(prop-2-en-1-yloxy)carbonylamino}butanoic acid might serve as plant growth regulators or pesticide synergists, connecting to popular searches about "next-gen crop protection." The allyloxy moiety could facilitate controlled-release formulations, addressing sustainability concerns in agriculture—a frequent focus area in precision farming dialogues.

Regulatory considerations for CAS No. 2680811-12-3 would involve REACH compliance and GMP standards, key terms for manufacturers researching "chemical registration protocols." Its storage stability and degradation pathways also matter to users investigating "shelf-life extension strategies," highlighting the compound's practical industrial relevance beyond pure academia.

Future research directions may explore structure-activity relationships (SAR) of this scaffold, a subject often queried alongside "lead optimization." Its potential in peptidomimetics or bioisosteres could bridge small-molecule and biologic drug development—an intersection gaining traction in biopharmaceutical searches. Collaborative studies between computational and synthetic chemists might further unlock its value, resonating with interdisciplinary trends in cheminformatics.